Cas no 445017-06-1 (3-nitro-1-[3-(1-pyrrolidinylcarbonyl)-1-adamantyl]-1H-1,2,4-triazole)

• Product Name: 3-nitro-1-[3-(1-pyrrolidinylcarbonyl)-1-adamantyl]-1H-1,2,4-triazole
• CAS No: 445017-06-1
• MF: C₁₇H₂₃N₅O₃
• MW: 345.396223306656
• CID: 3146053
• Update Time: 2025-03-26

3-nitro-1-[3-(1-pyrrolidinylcarbonyl)-1-adamantyl]-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-nitro-1-[3-(1-pyrrolidinylcarbonyl)-1-adamantyl]-1H-1,2,4-triazole
• [3-(3-nitro-1,2,4-triazol-1-yl)-1-adamantyl]-pyrrolidin-1-ylmethanone
• Methanone, [3-(3-nitro-1H-1,2,4-triazol-1-yl)tricyclo[3.3.1.13,7]dec-1-yl]-1-pyrrolidinyl-

• Inchi： 1S/C17H23N5O3/c23-14(20-3-1-2-4-20)16-6-12-5-13(7-16)9-17(8-12,10-16)21-11-18-15(19-21)22(24)25/h11-13H,1-10H2
• InChI Key： SYVZLHLPSMIQMA-UHFFFAOYSA-N
• SMILES： C(C12CC3CC(CC(N4C=NC([N+]([O-])=O)=N4)(C3)C1)C2)(N1CCCC1)=O

Experimental Properties

• Density: 1.66±0.1 g/cm3(Predicted)
• Boiling Point: 586.4±52.0 °C(Predicted)
• pka: -0.58±0.20(Predicted)